![molecular formula C21H26NO+ B286609 4-hydroxy-N-isopropyl-N,N-dimethyl-4,4-diphenylbut-2-yn-1-aminium](/img/structure/B286609.png)
4-hydroxy-N-isopropyl-N,N-dimethyl-4,4-diphenylbut-2-yn-1-aminium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-hydroxy-N-isopropyl-N,N-dimethyl-4,4-diphenylbut-2-yn-1-aminium, also known as WY-14643, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.
Mechanism of Action
4-hydroxy-N-isopropyl-N,N-dimethyl-4,4-diphenylbut-2-yn-1-aminium exerts its effects by activating PPARs, which are nuclear receptors that regulate gene expression. PPARs play a crucial role in various physiological processes, including lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARs by this compound leads to the upregulation of target genes, resulting in the observed biological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including:
- Anti-inflammatory effects: this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in various cell types, including macrophages and endothelial cells.
- Anti-cancer effects: this compound has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast, colon, and prostate cancer cells.
- Anti-diabetic effects: this compound has been shown to improve insulin sensitivity and glucose tolerance in various animal models of diabetes.
Advantages and Limitations for Lab Experiments
4-hydroxy-N-isopropyl-N,N-dimethyl-4,4-diphenylbut-2-yn-1-aminium has several advantages as a research tool, including its well-established mechanism of action and its ability to activate PPARs selectively. However, it also has some limitations, including its potential toxicity and the need for careful dosing and monitoring in animal experiments.
Future Directions
There are several future directions for research on 4-hydroxy-N-isopropyl-N,N-dimethyl-4,4-diphenylbut-2-yn-1-aminium, including:
- Investigation of its potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases.
- Development of more potent and selective PPAR agonists based on the structure of this compound.
- Investigation of the molecular mechanisms underlying the observed biological effects of this compound.
- Evaluation of the safety and efficacy of this compound in clinical trials.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. It exerts its effects by activating PPARs, leading to the upregulation of target genes and the observed biological effects. While it has several advantages as a research tool, it also has some limitations, and further research is needed to fully understand its potential therapeutic applications.
Synthesis Methods
The synthesis of 4-hydroxy-N-isopropyl-N,N-dimethyl-4,4-diphenylbut-2-yn-1-aminium involves the reaction of 4-hydroxybenzaldehyde with isopropylamine and subsequent reaction with N,N-dimethyl-4,4-diphenylbut-2-yn-1-amine. The final product is obtained after purification and characterization using various analytical techniques.
Scientific Research Applications
4-hydroxy-N-isopropyl-N,N-dimethyl-4,4-diphenylbut-2-yn-1-aminium has been widely used in scientific research to investigate its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic effects in various preclinical studies.
Properties
Molecular Formula |
C21H26NO+ |
---|---|
Molecular Weight |
308.4 g/mol |
IUPAC Name |
(4-hydroxy-4,4-diphenylbut-2-ynyl)-dimethyl-propan-2-ylazanium |
InChI |
InChI=1S/C21H26NO/c1-18(2)22(3,4)17-11-16-21(23,19-12-7-5-8-13-19)20-14-9-6-10-15-20/h5-10,12-15,18,23H,17H2,1-4H3/q+1 |
InChI Key |
QKCKFJODNFMYKD-UHFFFAOYSA-N |
SMILES |
CC(C)[N+](C)(C)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O |
Canonical SMILES |
CC(C)[N+](C)(C)CC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.